Cas no 93892-40-1 (4,6-bis(isopropyl)-1,1,3,3-tetramethylindan-5-ol)

• Product Name: 4,6-bis(isopropyl)-1,1,3,3-tetramethylindan-5-ol
• CAS No: 93892-40-1
• Molecular Formula: C₁₉H₃₀O
• Molecular Weight: 274.4409
• CID: 91086
• PubChem ID: 621162

4,6-bis(isopropyl)-1,1,3,3-tetramethylindan-5-ol Properties

Names and Identifiers

• 4,6-bis(isopropyl)-1,1,3,3-tetramethylindan-5-ol
• 4,6-Diisopropyl-1,1,3,3-tetramethyl-5-indanol
• WGQDDNQFNLMBOS-UHFFFAOYSA-N
• 4,6-Diisopropyl-1,1,3,3-tetramethyl-2,3-dihydro-1H-inden-5-ol
• EINECS 299-523-7
• AKOS024318895
• NS00039729
• 1,1,3,3-tetramethyl-4,6-di(propan-2-yl)-2H-inden-5-ol
• DTXSID00239838
• 1H-Inden-5-ol, 2,3-dihydro-1,1,3,3-tetramethyl-4,6-bis(1-methylethyl)-
• 93892-40-1

• MDL： MFCD00061045
• InChIKey： WGQDDNQFNLMBOS-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H30O/c1-11(2)13-9-14-16(15(12(3)4)17(13)20)19(7,8)10-18(14,5)6/h9,11-12,20H,10H2,1-8H3
• SMILES： CC(C)C1=CC2=C(C(=C1O)C(C)C)C(C)(C)CC2(C)C

Computed Properties

• Exact Mass: 274.229666
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 274.229666
• Heavy Atom Count: 20
• Complexity: 353
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.4
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 5.59790
• PSA: 20.23000
• Refractive Index: 1.505
• Boiling Point: 326.6°Cat760mmHg
• Melting Point: 146-148°C
• Flash Point: 147.1°C
• Color/Form: Yellow crystalline powder
• Solubility: Insoluble in water
• Density: 0.933